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Compound of Interest

Compound Name: 5-Amino-2-morpholinobenzonitrile

Cat. No.: B1281424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Molecular Structure and Identifiers
This section provides the fundamental structural and identifying information for 5-Amino-2-
morpholinobenzonitrile.

Table 1: Molecular Identifiers for 5-Amino-2-morpholinobenzonitrile

Identifier Value Source

CAS Number 78252-12-7 [1][2][3][4]

Molecular Formula C₁₁H₁₃N₃O [2][3]

Molecular Weight 203.24 g/mol [2][3]
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Physicochemical Data
A comprehensive search for experimentally determined or computationally predicted

physicochemical properties such as logP, hydrogen bond donor and acceptor counts, and polar

surface area for 5-Amino-2-morpholinobenzonitrile did not yield any specific data from

publicly available scientific literature or databases. While general principles of medicinal

chemistry can be applied to estimate these properties based on the structure, no citable

quantitative data is available at this time.

Experimental Protocols
Detailed experimental protocols for the synthesis of 5-Amino-2-morpholinobenzonitrile are

not readily available in the public domain. Chemical suppliers list the compound for sale,

implying that synthetic routes exist; however, these are proprietary and not disclosed in

published literature.

Biological Activity and Signaling Pathways
As of the latest available information, there is no published research detailing the biological

activity, mechanism of action, or any associated signaling pathways for 5-Amino-2-
morpholinobenzonitrile. The compound is listed by various chemical suppliers, suggesting its

potential use as a building block in chemical synthesis or as a research chemical, but its

specific biological functions have not been characterized in the scientific literature.

Due to the lack of information on biological activity and signaling pathways, no diagrams can

be generated.

Summary and Future Directions
5-Amino-2-morpholinobenzonitrile is a defined chemical entity with a known molecular

structure. However, there is a significant gap in the publicly accessible scientific literature

regarding its physicochemical properties, synthesis, and biological effects. For researchers and

drug development professionals, this presents both a challenge and an opportunity. The

compound's structure, featuring a benzonitrile scaffold with amino and morpholino substituents,

suggests potential for biological activity. Further research is required to elucidate its properties

and potential applications. This would involve de novo synthesis, comprehensive
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physicochemical characterization, and screening for biological activity across various assays to

determine its therapeutic potential and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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